3-Fluoro-4-(methylcarbamoyl)benzoicacid
Overview
Description
3-Fluoro-4-(methylcarbamoyl)benzoic acid (3F4MCB) is an organic compound belonging to the class of carboxylic acids. It is a colorless solid that has been studied extensively in the fields of chemistry and biology due to its wide range of applications. 3F4MCB is used in various synthetic reactions, such as the synthesis of pharmaceuticals, and has been found to exhibit various biological activities. In addition, 3F4MCB has been found to act as a building block for the synthesis of other compounds, such as polymers and dyes.
Scientific Research Applications
3-Fluoro-4-(methylcarbamoyl)benzoicacid has been studied extensively in the fields of chemistry and biology due to its wide range of applications. In chemistry, this compound is used as a building block for the synthesis of various compounds, such as polymers, dyes, and pharmaceuticals. In biology, this compound has been found to exhibit various biological activities, such as antibacterial, antifungal, and antiviral activities. In addition, this compound has been found to act as an inhibitor of enzymes, such as cyclooxygenase, and has been used in the treatment of various diseases, such as cancer.
Mechanism of Action
The mechanism of action of 3-Fluoro-4-(methylcarbamoyl)benzoicacid is not yet fully understood. However, it is believed that this compound exerts its biological activities by binding to specific target proteins and enzymes in the body. For example, this compound has been found to bind to cyclooxygenase enzymes, which are involved in the production of prostaglandins. In addition, this compound has been found to bind to other proteins, such as DNA polymerase, and inhibit their activity.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In terms of biochemical effects, this compound has been found to inhibit the activity of enzymes, such as cyclooxygenase, and to act as an inhibitor of DNA polymerase. In terms of physiological effects, this compound has been found to possess various biological activities, such as antibacterial, antifungal, and antiviral activities. In addition, this compound has been found to be effective in the treatment of various diseases, such as cancer.
Advantages and Limitations for Lab Experiments
The use of 3-Fluoro-4-(methylcarbamoyl)benzoicacid in laboratory experiments has several advantages. First, this compound is relatively inexpensive and can be obtained in large quantities. Second, this compound is stable and can be stored for long periods of time without degradation. Finally, this compound is highly soluble in water, making it easy to use in a variety of experiments.
Despite its many advantages, there are also some limitations to the use of this compound in laboratory experiments. First, this compound is a corrosive compound and can cause damage to laboratory equipment if not handled properly. Second, this compound is highly toxic and should be handled with care. Finally, this compound is not very soluble in organic solvents, making it difficult to use in certain experiments.
Future Directions
The future of 3-Fluoro-4-(methylcarbamoyl)benzoicacid is promising. In terms of its use in synthetic chemistry, this compound can be used as a building block for the synthesis of various compounds, such as polymers, dyes, and pharmaceuticals. In terms of its biological activities, this compound can be further explored for its potential use in the treatment of various diseases, such as cancer. In addition, this compound can be further studied to better understand its mechanism of action and to identify novel targets for its inhibition. Finally, this compound can be used as a tool to explore the structure and function of proteins and enzymes, such as cyclooxygenase.
Synthesis Methods
3-Fluoro-4-(methylcarbamoyl)benzoicacid can be synthesized through a variety of methods. The most common method involves the reaction of 3-fluorobenzoic acid and methyl isocyanate. This reaction is carried out in the presence of a catalyst, such as p-toluenesulfonic acid. The product is then purified through recrystallization. Other methods of synthesis include the reaction of 3-fluorobenzoic acid with a variety of amines, such as n-butylamine, and the reaction of 3-fluorobenzoic acid with methyl isothiocyanate in the presence of potassium carbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-4-(methylcarbamoyl)benzoic acid involves the introduction of a fluoro group and a methylcarbamoyl group onto a benzoic acid molecule.", "Starting Materials": [ "3-nitrobenzoic acid", "methylamine", "sodium hydroxide", "fluorine gas", "thionyl chloride", "dimethylformamide", "triethylamine", "acetic anhydride", "hydrochloric acid", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Nitration of 3-nitrobenzoic acid with nitric acid and sulfuric acid to form 3-nitrobenzoic acid", "Reduction of 3-nitrobenzoic acid to 3-aminobenzoic acid using sodium dithionite", "Preparation of methylcarbamoyl chloride by reacting methylamine with thionyl chloride", "Reaction of 3-aminobenzoic acid with methylcarbamoyl chloride in the presence of triethylamine to form 3-(methylcarbamoyl)benzoic acid", "Fluorination of 3-(methylcarbamoyl)benzoic acid with fluorine gas in the presence of acetic anhydride and hydrochloric acid to form 3-fluoro-4-(methylcarbamoyl)benzoic acid", "Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with ethyl acetate", "Purification of the product by recrystallization from water" ] } | |
CAS RN |
1427081-81-9 |
Molecular Formula |
C9H8FNO3 |
Molecular Weight |
197.16 g/mol |
IUPAC Name |
3-fluoro-4-(methylcarbamoyl)benzoic acid |
InChI |
InChI=1S/C9H8FNO3/c1-11-8(12)6-3-2-5(9(13)14)4-7(6)10/h2-4H,1H3,(H,11,12)(H,13,14) |
InChI Key |
MPTGYTLHMFRIEC-UHFFFAOYSA-N |
Canonical SMILES |
CNC(=O)C1=C(C=C(C=C1)C(=O)O)F |
Purity |
95 |
Origin of Product |
United States |
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